Cas no 125103-40-4 (1H-Pyrazole-4-carboxamide,1,3-diphenyl-)

• Product Name: 1H-Pyrazole-4-carboxamide,1,3-diphenyl-
• CAS No: 125103-40-4
• MF: C₁₆H₁₃N₃O
• MW: 263.293923139572
• CID: 185552
• PubChem ID: 882232
• Update Time: 2025-04-19

1H-Pyrazole-4-carboxamide,1,3-diphenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxamide,1,3-diphenyl-
• 1,3-diphenylpyrazole-4-carboxamide
• CCG-304463
• 1,3-Diphenyl-1H-pyrazole-4-carboxamide
• DTXSID60154639
• AKOS001061933
• Z56820817
• SR-01000234364
• SCHEMBL6259170
• 1H-Pyrazole-4-carboxamide, 1,3-diphenyl-
• SR-01000234364-1
• BRN 4190945
• HMS1587E15
• 125103-40-4

• Inchi： 1S/C16H13N3O/c17-16(20)14-11-19(13-9-5-2-6-10-13)18-15(14)12-7-3-1-4-8-12/h1-11H,(H2,17,20)
• InChI Key： DQXLTOJKQOBXHA-UHFFFAOYSA-N
• SMILES： O=C(C1=CN(C2C=CC=CC=2)N=C1C1C=CC=CC=1)N

Computed Properties

• Exact Mass: 263.10599
• Monoisotopic Mass: 263.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 60.9Ų

Experimental Properties

• Density: 1.22
• Boiling Point: 483.2°C at 760 mmHg
• Flash Point: 246°C
• Refractive Index: 1.652
• PSA: 60.91